Ethyl(methoxy)[1-(2-methyl-1,3-thiazol-4-yl)ethyl]amine

• IUPAC Name: N-ethyl-N-methoxy-1-(2-methyl-1,3-thiazol-4-yl)ethanamine
• InChI: InChI=1S/C9H16N2OS/c1-5-11(12-4)7(2)9-6-13-8(3)10-9/h6-7H,5H2,1-4H3
• InChI Key: YEOWFKBMPXUTFQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C(C)C1=CSC(=N1)C)OC
• Molecular Formula: C9H16N2OS
• Molecular Weight: 200.30 g/mol
• CAS No.: 1864052-54-9

Description

Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They are a basic scaffold found in many natural compounds such as vitamin B1-thiamine, alkaloids, anabolic steroids, flavones. Thiazoles and their derivatives have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers.

Synthesis Analysis

The interest in the synthesis of compounds containing the thiazole moiety has been increasing steadily due to their utility in various fields. Several types of thiazole-based heterocyclic scaffolds such as monocyclic or bicyclic systems have been synthesized. Modification of thiazole-based compounds at different positions can generate new molecules with potent antitumor, antioxidant, and antimicrobial activities.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

Thiazoles are a parent material for various chemical compounds including sulfur drugs, biocides, fungicides, dyes, and chemical reaction accelerators.

Physical and Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

Thiazoles have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Future Directions

Given the wide range of applications and biological activities of thiazoles, there is considerable interest in the design and development of different thiazole derivatives. Future research may focus on synthesizing new thiazole-based compounds with improved properties and lesser side effects.